Cas no 921573-88-8 (2-{3-benzyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-4-(trifluoromethoxy)phenylacetamide)

• Product Name: 2-{3-benzyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-4-(trifluoromethoxy)phenylacetamide
• CAS No: 921573-88-8
• MF: C₂₃H₁₇F₃N₄O₄
• MW: 470.400695562363
• CID: 6302969
• Update Time: 2025-05-27

2-{3-benzyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-4-(trifluoromethoxy)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-benzyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-4-(trifluoromethoxy)phenylacetamide
• 2-(3-benzyl-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide

• Inchi： 1S/C23H17F3N4O4/c24-23(25,26)34-17-10-8-16(9-11-17)28-19(31)14-29-18-7-4-12-27-20(18)21(32)30(22(29)33)13-15-5-2-1-3-6-15/h1-12H,13-14H2,(H,28,31)
• InChI Key： UYPPTKDFDUWVGD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC(F)(F)F)C=C1)(=O)CN1C2=CC=CN=C2C(=O)N(CC2=CC=CC=C2)C1=O

Additional information on 2-{3-benzyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-4-(trifluoromethoxy)phenylacetamide

Comprehensive Analysis of 2-{3-benzyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-4-(trifluoromethoxy)phenylacetamide (CAS No. 921573-88-8)

The compound 2-{3-benzyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-4-(trifluoromethoxy)phenylacetamide, identified by its CAS No. 921573-88-8, is a highly specialized molecule with significant potential in pharmaceutical and biochemical research. This pyridopyrimidine derivative has garnered attention due to its unique structural features, including a benzyl group and a trifluoromethoxyphenyl moiety, which contribute to its diverse biological activities. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. The 2-{3-benzyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-4-(trifluoromethoxy)phenylacetamide stands out due to its potential role in addressing unmet medical needs. Its pyrimidine core is a common scaffold in many FDA-approved drugs, making it a promising candidate for further development. Scientists are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic avenues.

The incorporation of a trifluoromethoxy group in the compound enhances its metabolic stability and bioavailability, addressing a key challenge in modern drug design. This feature aligns with the growing focus on improved pharmacokinetics in pharmaceutical research. Additionally, the benzyl substitution offers versatility in molecular interactions, enabling targeted binding to specific protein domains. Such properties make CAS No. 921573-88-8 a valuable tool for studying protein-ligand interactions and signal transduction pathways.

From a synthetic chemistry perspective, the preparation of 2-{3-benzyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-4-(trifluoromethoxy)phenylacetamide involves multi-step organic transformations, including condensation and amidation reactions. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for reproducible results in biological assays. The compound's heterocyclic framework also presents opportunities for structural diversification, enabling the creation of analogs with tailored properties.

As the scientific community continues to explore drug repurposing and polypharmacology, compounds like CAS No. 921573-88-8 are gaining traction. Its potential applications extend beyond traditional targets, with emerging studies investigating its role in epigenetic modulation and inflammatory responses. These areas are of particular interest given the rising prevalence of chronic diseases and the need for innovative treatment strategies.

In conclusion, 2-{3-benzyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-4-(trifluoromethoxy)phenylacetamide represents a compelling subject of study in contemporary medicinal chemistry. Its structural complexity, combined with its potential biological relevance, positions it as a key player in the development of next-generation therapeutics. Future research will likely focus on elucidating its mechanisms of action and expanding its utility in translational medicine.